Cas no 91893-83-3 (Garcinoic Acid)

Garcinoic Acid structure
Garcinoic Acid structure
Product Name:Garcinoic Acid
CAS No:91893-83-3
MF:C27H38O4
MW:426.588228702545
CID:2008821
Update Time:2025-11-01

Garcinoic Acid Chemical and Physical Properties

Names and Identifiers

    • (11'E)-delta-Tocotrienol acid
    • carboxyl delta-tocotrienol
    • delta-tocotrienoloic acid
    • delta-trans-tocotrienoloic acid
    • Garcinoic acid
    • trans-delta-tocotrienoloic acid
    • GARCINOLIC ACID
    • TRANS-(SH)
    • (2E,6E,10E)-13-[(2R)-3,4-Dihydro-6-hydroxy-2,8-dimethyl-2H-1-benzopyran-2-yl]-2,6,10-trimethyl-2,6,10-tridecatrienoic acid (ACI)
    • 2,6,10-Tridecatrienoic acid, 13-(3,4-dihydro-6-hydroxy-2,8-dimethyl-2H-1-benzopyran-2-yl)-2,6,10-trimethyl-, [R-(E,E,E)]- (ZCI)
    • Garcinoic acid (trans-13′-carboxy-δ-tocotrienol)
    • trans-13′-Carboxy-δ-tocotrienol
    • δ-Garcinoic acid
    • δ-trans-Tocotrienoloic acid
    • Garcinoic Acid
    • Inchi: 1S/C27H38O4/c1-19(11-7-13-21(3)26(29)30)9-6-10-20(2)12-8-15-27(5)16-14-23-18-24(28)17-22(4)25(23)31-27/h9,12-13,17-18,28H,6-8,10-11,14-16H2,1-5H3,(H,29,30)/b19-9+,20-12+,21-13+/t27-/m1/s1
    • InChI Key: QOFWRHWADNWKSU-LRXIOGKNSA-N
    • SMILES: CC1C=C(O)C=C2CC[C@@](OC=12)(C)CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C(=O)O

Garcinoic Acid Security Information

  • Hazardous Material transportation number:UN 2811 6.1 / PGIII
  • Hazard Category Code: 25-50
  • Safety Instruction: 61
  • Hazardous Material Identification: T N

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Garcinoic Acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  12 h, 40 °C
Reference
A Stereocontrolled Synthesis of δ-trans-Tocotrienoloic Acid
Maloney, David J.; Hecht, Sidney M., Organic Letters, 2005, 7(19), 4297-4300

Garcinoic Acid Raw materials

Garcinoic Acid Preparation Products

Additional information on Garcinoic Acid

Recent Advances in Garcinoic Acid (91893-83-3) Research: A Comprehensive Update

Garcinoic Acid (CAS: 91893-83-3), a naturally occurring delta-tocotrienolic acid derivative, has garnered significant attention in recent years due to its multifaceted biological activities and potential therapeutic applications. This research brief synthesizes the latest findings on Garcinoic Acid, focusing on its chemical properties, mechanisms of action, and emerging applications in biomedicine. The compound's unique structure, featuring a chromanol ring and an unsaturated side chain, underpins its potent antioxidant and anti-inflammatory properties, which have been extensively studied in various disease models.

Recent studies have elucidated the molecular mechanisms by which Garcinoic Acid exerts its effects. A 2023 publication in Free Radical Biology and Medicine demonstrated its ability to scavenge reactive oxygen species (ROS) and modulate the Nrf2/ARE pathway, highlighting its potential in oxidative stress-related disorders. Furthermore, research has identified specific interactions between Garcinoic Acid and key cellular targets, including NF-κB and PPARγ, suggesting its utility in inflammatory and metabolic diseases. These findings position Garcinoic Acid as a promising candidate for further drug development.

In the realm of cancer research, Garcinoic Acid has shown remarkable potential. A groundbreaking study published in Molecular Cancer Therapeutics (2024) revealed its ability to inhibit tumor growth in preclinical models of breast and prostate cancer through dual modulation of apoptosis and angiogenesis. The compound's selective cytotoxicity towards cancer cells while sparing normal cells makes it particularly attractive for oncological applications. Additionally, synergistic effects with conventional chemotherapeutic agents have been reported, opening new avenues for combination therapies.

The pharmacokinetic profile of Garcinoic Acid has been a focus of recent investigations. Advanced formulation strategies, including nanoemulsions and liposomal encapsulation, have significantly improved its bioavailability and tissue distribution. A 2024 clinical trial (Phase I) reported favorable safety and tolerability profiles in human subjects, marking a critical milestone in its translational development. These advancements address previous challenges associated with the compound's poor water solubility and rapid metabolism.

Emerging applications of Garcinoic Acid extend beyond its traditional domains. Recent work in neurodegenerative diseases has demonstrated its neuroprotective effects in models of Alzheimer's and Parkinson's diseases, potentially through modulation of mitochondrial function and reduction of protein aggregates. Additionally, its immunomodulatory properties are being explored for autoimmune disorders and vaccine adjuvants. The compound's pleiotropic effects suggest a broad therapeutic spectrum that warrants further exploration.

Despite these promising developments, challenges remain in the clinical translation of Garcinoic Acid. Current research efforts are focused on optimizing dosing regimens, identifying biomarkers for patient stratification, and developing more efficient synthetic routes for large-scale production. The establishment of standardized analytical methods for quality control, as highlighted in a recent Journal of Pharmaceutical and Biomedical Analysis publication, represents another critical area of progress. These advancements will be crucial for advancing Garcinoic Acid from bench to bedside.

In conclusion, the growing body of research on Garcinoic Acid (91893-83-3) underscores its potential as a versatile therapeutic agent with applications across multiple disease areas. The compound's unique combination of antioxidant, anti-inflammatory, and anticancer properties, coupled with recent improvements in formulation technology, positions it as a strong candidate for further drug development. Future research should focus on elucidating its structure-activity relationships, expanding clinical trials, and exploring novel therapeutic combinations to fully realize its medical potential.

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